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Compound of Interest

Compound Name: 4'-Acetylbenzo-15-crown 5-Ether

Cat. No.: B188866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of 4'-Acetylbenzo-15-crown-5, a

functionalized crown ether. Crown ethers are a class of macrocyclic polyethers known for their

ability to selectively bind cations, a property that has led to their use in a wide range of

scientific and industrial applications, from phase-transfer catalysis to the development of ion-

selective sensors and drug delivery systems.[1] The addition of an acetyl group to the benzo-

15-crown-5 scaffold introduces a key functional handle for further chemical modification and

can modulate the binding properties of the crown ether core.

Nomenclature and Structure
Common Name: 4'-Acetylbenzo-15-crown-5

Systematic IUPAC Name: 1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-

benzopentaoxacyclopentadecin-15-yl)ethan-1-one

Synonym: 2,3-(4-Acetylbenzo)-1,4,7,10,13-pentaoxacyclopentadec-2-ene[1]

The structure consists of a 15-crown-5 ether ring fused to a benzene ring, which is substituted

with an acetyl group at the 4-position.

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for 4'-Acetylbenzo-15-crown-5 and its

well-characterized precursor, Benzo-15-crown-5, for comparative purposes. While a complete,
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published set of spectral data for the 4'-acetyl derivative is not readily available, the data for

related functionalized analogs are provided to offer insight into expected spectral

characteristics.

Property 4'-Acetylbenzo-15-crown-5
Benzo-15-crown-5
(Reference)

Molecular Formula C₁₆H₂₂O₆[1] C₁₄H₂₀O₅[2]

Molecular Weight 310.35 g/mol [1] 268.31 g/mol [2]

Appearance
White to off-white powder or

crystals[1]

White to off-white powder or

crystals

Melting Point 95 - 99 °C[1] 79 - 81 °C

¹H NMR (CDCl₃, δ/ppm)

Data not available. Expected

signals for aromatic protons (d,

dd, d), crown ether protons

(m), and a methyl singlet (~2.5

ppm).

~6.9 (m, 4H, Ar-H), ~4.1 (m,

4H, Ar-O-CH₂), ~3.9 (m, 4H,

O-CH₂), ~3.7 (m, 8H, O-CH₂)

[3]

¹³C NMR (DMSO-d₆, δ/ppm)

Data not available. Expected

signals for carbonyl carbon

(~197 ppm), aromatic carbons,

crown ether carbons, and

methyl carbon (~26 ppm).

67.77, 68.84, 69.27, 69.71,

70.09, 70.16, 70.30, 100.96,

105.53, 117.49, 139.35,

143.95, 149.92[4]

IR (KBr, cm⁻¹)

Data not available. Expected

strong C=O stretch (~1675

cm⁻¹), C-O-C ether stretches

(~1250, 1130 cm⁻¹), and

aromatic C-H stretches.

For a related compound, 4'-

formylbenzo-15-crown-5,

characteristic peaks include

ν(Ar-O-C) at 1268-1266 cm⁻¹

and ν(C-O-C) at 1131-1125

cm⁻¹.[5]

Mass Spec (EI, m/z)
Data not available. Expected

molecular ion [M]⁺ at 310.

For a related compound, 4'-

formylbenzo-15-crown-5, the

molecular ion [M]⁺ is observed

at 414.[5][6]
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Experimental Protocols: Synthesis
The synthesis of 4'-Acetylbenzo-15-crown-5 is typically achieved through the electrophilic

aromatic substitution of the parent molecule, Benzo-15-crown-5, via a Friedel-Crafts acylation

reaction. While a specific, detailed protocol for this exact transformation is not widely published,

the following procedure is a representative method for the acylation of an aromatic ether and

can be adapted for this synthesis.

Representative Protocol: Friedel-Crafts Acylation of Benzo-15-crown-5

Objective: To introduce an acetyl group onto the benzene ring of Benzo-15-crown-5.

Materials:

Benzo-15-crown-5

Acetyl chloride (or acetic anhydride)

Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid

Anhydrous dichloromethane (DCM) or another inert solvent (e.g., nitrobenzene)

Hydrochloric acid (HCl), dilute solution

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware for inert atmosphere reactions (e.g., three-neck flask,

condenser, dropping funnel)

Procedure:

Reaction Setup: All glassware must be thoroughly dried to prevent deactivation of the Lewis

acid catalyst. Assemble a three-neck round-bottom flask equipped with a magnetic stirrer, a

reflux condenser with a drying tube (e.g., filled with CaCl₂), and a dropping funnel under an

inert atmosphere (e.g., nitrogen or argon).
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Reagent Charging: To the flask, add Benzo-15-crown-5 (1.0 eq) and anhydrous DCM. Stir

the mixture until the crown ether dissolves. Cool the flask to 0 °C using an ice bath.

Catalyst Addition: Carefully add anhydrous aluminum chloride (AlCl₃, ~1.1 eq) to the stirred

solution in portions. The mixture may become colored.

Acylating Agent Addition: Add acetyl chloride (1.1 eq) dropwise via the dropping funnel over

15-30 minutes, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the

starting material.

Workup: Cool the reaction mixture back to 0 °C and quench it by slowly adding crushed ice,

followed by dilute HCl. This will hydrolyze the aluminum salts.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer two more times with DCM.

Washing: Combine the organic extracts and wash sequentially with water, saturated

NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove

the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or heptane/ethyl acetate) to yield pure 4'-Acetylbenzo-15-crown-

5.

Mandatory Visualization: Synthesis Workflow
The logical workflow for the synthesis of 4'-Acetylbenzo-15-crown-5 via the Friedel-Crafts

acylation of Benzo-15-crown-5 is depicted below.
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Synthesis of 4'-Acetylbenzo-15-crown-5

Starting Materials

Reaction Step
ProductBenzo-15-crown-5

Friedel-Crafts Acylation
(AlCl₃, DCM, 0°C to RT)Acetyl Chloride

4'-Acetylbenzo-15-crown-5

Workup &
Purification

Click to download full resolution via product page

Proposed synthesis workflow for 4'-Acetylbenzo-15-crown-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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